Cas no 87970-17-0 (3-Buten-1-ol, 2-[(phenylmethoxy)methyl]-)

3-Buten-1-ol, 2-[(phenylmethoxy)methyl]- structure
87970-17-0 structure
Product Name:3-Buten-1-ol, 2-[(phenylmethoxy)methyl]-
CAS No:87970-17-0
MF:C12H16O2
MW:192.254243850708
CID:649897
PubChem ID:14504200
Update Time:2025-04-19

3-Buten-1-ol, 2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-1-ol, 2-[(phenylmethoxy)methyl]-
    • 2-(phenylmethoxymethyl)but-3-en-1-ol
    • FT-0740222
    • 87970-17-0
    • SCHEMBL6118933
    • DTXSID90561074
    • 2-[(Benzyloxy)methyl]but-3-en-1-ol
    • Inchi: 1S/C12H16O2/c1-2-11(8-13)9-14-10-12-6-4-3-5-7-12/h2-7,11,13H,1,8-10H2
    • InChI Key: QXZTXQVRDPVCDJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(C=C)CO

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų
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